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Compound of Interest

Compound Name: Akn-028

Cat. No.: B612017

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Akn-028, a
potent FMS-like tyrosine kinase 3 (FLT3) inhibitor, in cell culture experiments. Akn-028 has
shown significant anti-leukemic activity in preclinical studies, making it a valuable tool for
research in acute myeloid leukemia (AML) and other cancers with aberrant tyrosine kinase
signaling.[1][2]

Introduction to Akn-028

Akn-028 is an orally bioavailable small molecule inhibitor of both wild-type and mutated forms
of FLT3 and KIT receptor tyrosine kinases.[3][4] By inhibiting the autophosphorylation of these
kinases, Akn-028 disrupts downstream signaling pathways, leading to cell cycle arrest and
apoptosis in cancer cells that overexpress these receptors.[1][5][6] It is a critical agent for
investigating the roles of FLT3 and KIT in cellular processes and for the development of
targeted cancer therapies.

Chemical Properties
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Property Value Reference
Molecular Formula C17H14Ne [7]
Molecular Weight 302.33 g/mol [7]
CAS Number 1175017-90-9 [7]
B Soluble in DMSO (e.g., 125
Solubility [8]
mg/mL)

Mechanism of Action and Signaling Pathways

Akn-028 exerts its anti-cancer effects by inhibiting the constitutive activation of FLT3 and KIT,
which are frequently mutated in AML. This inhibition blocks critical downstream signaling
cascades, including the PISK/AKT, RAS/MAPK, and JAK/STAT pathways, which are essential

for leukemic cell proliferation and survival.[6]

FLT3 Signaling Pathway Inhibition by Akn-028
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Akn-028 in Cell
Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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